Cas no 74581-94-5 (2-ethyl-3-methylhexanoic acid)

• Product Name: 2-ethyl-3-methylhexanoic acid
• CAS No: 74581-94-5
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 862339
• PubChem ID: 522548
• Update Time: 2025-04-19

2-ethyl-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-3-methylhexanoic acid
• hexanoic acid, 2-ethyl-3-methyl-
• DTXSID00334993
• SCHEMBL277403
• 74581-94-5
• EN300-1855394

• Inchi： 1S/C9H18O2/c1-4-6-7(3)8(5-2)9(10)11/h7-8H,4-6H2,1-3H3,(H,10,11)
• InChI Key： KVHVVWNXJWZHGB-UHFFFAOYSA-N
• SMILES： OC(C(CC)C(C)CCC)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids